Cas no 1363384-65-9 ((2S)-4,4-Difluoro-2-methylpyrrolidine-2-carboxylic acid)

• Product Name: (2S)-4,4-Difluoro-2-methylpyrrolidine-2-carboxylic acid
• CAS No: 1363384-65-9
• MF: C₆H₉F₂NO₂
• MW: 165.13796877861
• CID: 4591144
• PubChem ID: 72208148
• Update Time: 2025-10-31

(2S)-4,4-Difluoro-2-methylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-4,4-Difluoro-2-methylpyrrolidine-2-carboxylic acid
• (2S)-4,4-DIFLUORO-2-METHYLPYRROLIDINE-2-CARBOXYLICACID
• CS-0057414
• PB38443
• VUQFCVHLMDDEJL-YFKPBYRVSA-N
• 1363384-65-9
• SB20286
• DTXSID601303449
• SCHEMBL15287151
• 4,4-Difluoro-2-methyl-L-proline

• Inchi： 1S/C6H9F2NO2/c1-5(4(10)11)2-6(7,8)3-9-5/h9H,2-3H2,1H3,(H,10,11)/t5-/m0/s1
• InChI Key： VUQFCVHLMDDEJL-YFKPBYRVSA-N
• SMILES： C(O)(=O)[C@]1(C)CC(F)(F)CN1

Computed Properties

• Exact Mass: 165.06013485g/mol
• Monoisotopic Mass: 165.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-4,4-Difluoro-2-methylpyrrolidine-2-carboxylic acid

Introduction to (2S)-4,4-Difluoro-2-methylpyrrolidine-2-carboxylic Acid (CAS No. 1363384-65-9)

(2S)-4,4-Difluoro-2-methylpyrrolidine-2-carboxylic acid, identified by the CAS number 1363384-65-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolidine class, characterized by a six-membered ring containing one nitrogen atom and five carbon atoms. The presence of fluorine and methyl substituents in its structure imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of biologically active molecules.

The< strong> stereochemistry of (2S)-4,4-Difluoro-2-methylpyrrolidine-2-carboxylic acid is particularly noteworthy, with the (S) configuration at the 2-position of the pyrrolidine ring. This specific stereochemical arrangement is often critical for the biological activity of pharmaceutical compounds, as it can influence binding affinity, metabolic stability, and overall efficacy. The< strong> difluoro substitution at the 4-position further enhances the compound's reactivity and functionalization potential, enabling its use in diverse synthetic pathways.

In recent years, there has been growing interest in the development of fluorinated pyrrolidine derivatives due to their potential applications in drug discovery. The< strong> fluorine atoms in this compound contribute to its lipophilicity and metabolic stability, which are desirable properties for many therapeutic agents. Furthermore, the< strong> carboxylic acid functionality at the 2-position provides a reactive site for further derivatization, allowing for the construction of more complex molecular architectures.

One of the most compelling aspects of (2S)-4,4-Difluoro-2-methylpyrrolidine-2-carboxylic acid is its utility as a building block in the synthesis of novel pharmacophores. Researchers have leveraged this compound to develop potential candidates for various therapeutic indications, including central nervous system disorders, inflammation, and infectious diseases. The< strong> versatility of its structural framework has enabled its incorporation into diverse drug scaffolds, demonstrating its importance in medicinal chemistry.

The< strong> synthetic methodologies employed in the preparation of this compound have been refined to ensure high yield and enantioselectivity. The use of chiral auxiliaries or catalysts has been crucial in achieving the desired (S) configuration at the 2-position. These advancements in synthetic chemistry have not only improved access to (2S)-4,4-Difluoro-2-methylpyrrolidine-2-carboxylic acid but also set a precedent for other fluorinated pyrrolidine derivatives.

In addition to its synthetic significance, (2S)-4,4-Difluoro-2-methylpyrrolidine-2-carboxylic acid has been investigated for its potential biological activities. Preclinical studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in disease pathogenesis. For instance, modifications to the< strong> pyrrolidine core have led to compounds with anti-inflammatory and analgesic properties. These findings underscore the importance of this scaffold in drug discovery efforts.

The< strong> role of fluorine-containing compounds in modern medicine cannot be overstated. Fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to modulate pharmacokinetic properties such as bioavailability and half-life. The presence of two fluorine atoms at the 4-position in (2S)-4,4-Difluoro-2-methylpyrrolidine-2-carboxylic acid enhances these effects, making it an attractive candidate for further development.

The< strong> carboxylic acid moiety also plays a pivotal role in determining the reactivity and solubility profile of this compound. It can engage in hydrogen bonding interactions with biological targets, which is essential for achieving high affinity binding. This property has been exploited in rational drug design strategies to optimize receptor interactions.

Ongoing research continues to explore new applications for (2S)-4,4-Difluoro-2-methylpyrrolidine-2-carboxylic acid and its derivatives. Advances in computational chemistry and high-throughput screening techniques have accelerated the discovery process by enabling rapid evaluation of thousands of molecular structures. These technologies have identified promising lead compounds that may eventually progress into clinical trials.

The< strong> future prospects for this compound are bright, with ongoing studies focusing on improving synthetic routes and expanding its biological profile. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield innovative derivatives with enhanced therapeutic potential. As our understanding of molecular interactions continues to evolve, compounds like (2S)-4,4-Difluoro-2-methylpyrrolidine-2-carboxylic acid will remain at the forefront of drug discovery initiatives.